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Compound of Interest

Compound Name:
2-(Bromomethyl)-5-fluoro-1,3-

dimethylbenzene

Cat. No.: B041434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic route for 2-
(Bromomethyl)-5-fluoro-1,3-dimethylbenzene, a halogenated aromatic compound with

potential applications in medicinal chemistry and materials science as a synthetic intermediate.

Due to the limited availability of direct published syntheses for this specific molecule, this guide

outlines a robust and well-established method based on the principles of free-radical benzylic

bromination of the logical precursor, 5-fluoro-1,3-dimethylbenzene.

Proposed Synthetic Pathway
The synthesis of 2-(Bromomethyl)-5-fluoro-1,3-dimethylbenzene can be achieved via a

single-step benzylic bromination of 5-fluoro-1,3-dimethylbenzene. This reaction selectively

introduces a bromine atom onto one of the benzylic methyl groups under free-radical

conditions.
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5-Fluoro-1,3-dimethylbenzene 2-(Bromomethyl)-5-fluoro-1,3-dimethylbenzene

NBS, AIBN (cat.)
CCl4, Reflux

Reaction Setup

Work-up

Purification & Analysis

Combine Reactants

Add Solvent and Initiator

Heat to Reflux

Cool and Filter

Reaction Complete

Aqueous Wash

Dry and Concentrate

Flash Chromatography

Characterization (NMR, MS)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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